Cas no 1806445-27-1 (2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1806445-27-1
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4792423
• Update Time: 2025-06-09

2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c1-5(14)9(12)6-3-2-4-7(8(6)11)10(13)15/h2-4,9H,1H3
• InChI Key： YUOYDUNMHVRJOT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=CC=1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride

Comprehensive Overview of 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1806445-27-1)

2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1806445-27-1) is a highly specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a benzoyl chloride core substituted with bromo and chloro-oxopropyl groups, makes it a versatile building block for advanced chemical reactions. Researchers and industries value this compound for its role in constructing complex molecular architectures, particularly in drug discovery and material science applications.

In recent years, the demand for halogenated benzoyl derivatives like 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride has surged due to their applications in targeted drug delivery systems and bioconjugation techniques. With the rise of personalized medicine and AI-driven molecular design, this compound has gained attention for its potential in creating next-generation therapeutics. Its reactive carbonyl and halogen functional groups enable selective modifications, aligning with modern trends in green chemistry and atom-efficient synthesis.

The synthesis of CAS 1806445-27-1 involves multi-step protocols, often starting from 2-bromo-3-methylbenzoic acid, followed by controlled chlorination and oxidation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its high purity (>98%), a critical factor for GMP-compliant production. Stability studies indicate optimal storage under inert conditions, reflecting industry standards for sensitive intermediates.

From an industrial perspective, 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride addresses key challenges in peptide modification and small-molecule derivatization. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its utility in heterocyclic chemistry, a hot topic in cancer research and antiviral drug development. Recent publications highlight its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degradation therapeutics.

Environmental and safety assessments of CAS 1806445-27-1 emphasize proper handling protocols, though its applications align with sustainable chemistry principles. Innovations in continuous flow processing have improved its synthetic accessibility, reducing waste generation—a response to growing ESG (Environmental, Social, and Governance) demands in the chemical sector. Regulatory databases classify it as non-persistent under standard biodegradation tests.

Market analyses project steady growth for bromo-chloro benzoyl compounds, driven by R&D investments in biopharmaceuticals and agrochemicals. Suppliers increasingly offer custom synthesis services for 1806445-27-1, catering to niche requirements like isotope-labeled variants for metabolic studies. This trend mirrors broader shifts toward precision chemistry in life sciences.

Future research directions may explore 2-Bromo-3-(1-chloro-2-oxopropyl)benzoyl chloride's potential in photoaffinity labeling or click chemistry applications. Its structural motifs are being investigated for enzyme inhibition and allosteric modulation, areas gaining traction in computational drug design. Collaborative studies between academia and industry continue to uncover novel reactivities, reinforcing its status as a high-value chemical entity.